2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,4-difluorophenyl)methyl]-1-[(3,5-dimethoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H28F2N2O3/c1-28-19-9-17(10-20(12-19)29-2)14-26-7-6-25(15-18(26)5-8-27)13-16-3-4-21(23)22(24)11-16/h3-4,9-12,18,27H,5-8,13-15H2,1-2H3
• InChI Key: BCJXDLDZHGSHCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2CCO)CC3=CC(=C(C=C3)F)F)OC
• Molecular Formula: C22H28F2N2O3
• Molecular Weight: 406.5 g/mol

Description

2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol, also known as DF-MDBP, is a novel compound that has attracted significant scientific interest due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In

Mechanism of Action

The exact mechanism of action of 2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter levels, regulation of inflammation, and reduction of oxidative stress. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol has several advantages for use in lab experiments, including its high potency and selectivity for certain targets. However, its limited solubility and potential toxicity at high doses may pose challenges for its use in certain experiments.

Future Directions

Future research on 2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications for various neurological disorders. In addition, the development of more efficient synthesis methods and the optimization of its pharmacological properties should be pursued to enhance its potential as a drug candidate.

Synthesis Methods

2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol can be synthesized via a multi-step process involving the reaction of 3,4-difluorobenzyl chloride with 3,5-dimethoxybenzylamine to form the intermediate 4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)piperazine. This intermediate is then reacted with ethylene oxide to yield the final product, this compound.

Scientific Research Applications

2-[4-(3,4-difluorobenzyl)-1-(3,5-dimethoxybenzyl)-2-piperazinyl]ethanol has shown potential as a therapeutic agent for various neurological disorders, including depression, anxiety, and schizophrenia. It has also been studied for its potential as an analgesic and anti-inflammatory agent. In addition, this compound has been investigated for its potential as a diagnostic tool for certain cancers.